Cas no 118441-85-3 (Licorice-saponin H2)

Licorice saponin H2 ((18 β, twenty α)- Glycyrrhizic acid) is a saponin from licorice

Licorice-saponin H2 structure

Licorice-saponin H2 structure

Product Name:Licorice-saponin H2

CAS No:118441-85-3

Molecular Formula:C₄₂H₆₂O₁₆

Molecular Weight:822.9321

CID:2053666

PubChem ID:12889143

Licorice-saponin H2 Properties

Names and Identifiers

- 3-O-[beta-D-glucuronopyranosyl-(1->2)-beta-D-glucuronopyranosyl]liquiritic acid
- Licorice-saponin H2
- (18β,20α)-Glycyrrhizic acid
- Licorice saponin H2
- (2S,3S,4S,5R,6R)-6-[(2R,3R,4S,5S,6S)-2-[[(3S,4Ar,6aR,6bS,8aS,11R,12aR,14aR,14bS)-11-carboxy-4,4,6a,6
- A)-Glycyrrhizic acid
- DTXSID001316072
- (18beta,20alpha)-Glycyrrhizic acid
- Licoricesaponin H2
- (2S,3S,4S,5R,6R)-6-[(2R,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11R,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
- A,20
- E87118
- 118441-85-3
- MS-31528
- (18
- CS-0100543
- HY-N6911
- CHEMBL5274731
- DA-75009
- (2S,3S,4S,5R,6R)-6-{[(3S,4aR,6aR,6bS,8aS,11R,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy}-5-{[(2R,3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy}-3,4-dihydroxyoxane-2-carboxylic acid
- InChIKey： LPLVUJXQOOQHMX-UHFFFAOYSA-N
- Inchi： 1S/C42H62O16/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54)
- SMILES： C12(CCC3C(C(CCC3(C)C1C(C=C1C2(C)CCC2(CCC(CC12)(C(O)=O)C)C)=O)OC1C(OC2C(O)C(O)C(O)C(C(O)=O)O2)C(O)C(O)C(C(O)=O)O1)(C[H])C)C

Computed Properties

Exact Mass: 822.40378589 g/mol
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 7
Monoisotopic Mass: 822.40378589 g/mol
Heavy Atom Count: 58
Complexity: 1730
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Topological Polar Surface Area: 267
Molecular Weight: 822.9

Experimental Properties

Licorice-saponin H2 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01NDHJ-5mg	Licorice-saponin H2	118441-85-3	99%	5mg	$498.00
Aaron	AR01NDPV-5mg	LICORICE-SAPONIN H2	118441-85-3	98%	5mg	$770.00
ChemFaces	CFN95173-10mg	Licoricesaponin H2	118441-85-3	>95%	10mg	$218
ChemScence	CS-0100543-5mg	Licorice-saponin H2	118441-85-3		5mg	$403.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP2052-100mg	(18β,20α)-Glycyrrhizic acid	118441-85-3	98%	100mg	$1200	2023-09-20
eNovation Chemicals LLC	Y1262405-5mg	Licorice-saponin H2	118441-85-3	99%	5mg	$595	2024-06-05
MedChemExpress	HY-N6911-5mg	Licorice-saponin H2	118441-85-3	99.72%	5mg	￥1900	2024-07-21
TargetMol Chemicals	TN2289-10 mg	Licorice-saponin H2	118441-85-3	99.58%	10mg	￥ 2,850
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2289-5 mg	Licoricesaponin H2	118441-85-3	99.58%	5mg	￥3660.00	2022-04-26

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(CAS:118441-85-3)LicoricesaponinH2(18beta,20alpha-Glycyrrhizicacid)

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Licorice-saponin H2 Related Literature

1. Zeolite screening for the separation of gas mixtures containing SO2, CO2 and CO†

I. Matito-Martos,A. Martin-Calvo,J. J. Gutiérrez-Sevillano,M. Haranczyk,M. Doblare,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2014,16, 19884-19893
2. Lithiated organophosphorus enamines: a new synthetic approach and the first crystal structures

Chem. Commun., 1999, 1401-1402
3. Synthesis of a visible-light-driven Ag2O–Co3O4 Z-scheme photocatalyst for enhanced photodegradation of a reactive yellow dye

Muhammad Saeed,Fatimah A. Al-Saeed,Muhammad Altaf,Saeed D. Alahmari,Tanveer Hussain Bokhari,Majed A. Bajaber,Iltaf Khan New J. Chem., 2022,46, 23297-23304
4. Polyfluoroarenes. Part XII. Some azoxy-compounds and benzotriazoles

J. Chem. Soc. C, 1970, 1519-1523
5. Room temperature ionic liquid as solvent for in situ Pd/H formation: hydrogenation of carbon–carbon double bonds

Benjamin C. M. Martindale,Dzianis Menshykau,Sven Ernst,Richard G. Compton Phys. Chem. Chem. Phys., 2013,15, 1188-1197
6. S-Nitrosation and the reactions of S-nitroso compounds

Chem. Soc. Rev., 1985,14, 171-196
7. Factors affecting the composition of plant ashes, with special reference to tobacco

Analyst, 1918,43, 254-259
8. Evaluation of polymer-coated magnetic nanoparticles for oil separation under environmentally relevant conditions: effect of ionic strength and natural organic macromolecules†

Seyyedali Mirshahghassemi,Bo Cai,Jamie R. Lead Environ. Sci.: Nano, 2016,3, 780-787
9. Control of the ratio of functional and non-functional ligands in clusters of the type Zr6O4(OH)4(carboxylate)12 for their use as building blocks for inorganic–organic hybrid polymers†‡

Franz René Kogler,Myhedin Jupa,Michael Puchberger,Ulrich Schubert J. Mater. Chem., 2004,14, 3133-3138
10. Convenient synthetic approach towards regioselectively sulfated sugars using limpet and abalone sulfatase-catalyzed desulfation

Chem. Commun., 1998, 2311-2312

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